4-(1H-pyrazol-1-yl)-1-(1H-pyrrol-2-ylcarbonyl)piperidine-4-carboxylic acid

• IUPAC Name: 4-pyrazol-1-yl-1-(1H-pyrrole-2-carbonyl)piperidine-4-carboxylic acid
• InChI: InChI=1S/C14H16N4O3/c19-12(11-3-1-6-15-11)17-9-4-14(5-10-17,13(20)21)18-8-2-7-16-18/h1-3,6-8,15H,4-5,9-10H2,(H,20,21)
• InChI Key: BMHHFXFACXNWQG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(C(=O)O)N2C=CC=N2)C(=O)C3=CC=CN3
• Molecular Formula: C14H16N4O3
• Molecular Weight: 288.30 g/mol

Description

4-(1H-pyrazol-1-yl)-1-(1H-pyrrol-2-ylcarbonyl)piperidine-4-carboxylic acid, also known as P7C3, is a small molecule that has been shown to have neuroprotective effects in various animal models. P7C3 was discovered in 2010 by a team of researchers at the University of Texas Southwestern Medical Center and has since been the subject of numerous studies.

Mechanism of Action

The exact mechanism of action of 4-(1H-pyrazol-1-yl)-1-(1H-pyrrol-2-ylcarbonyl)piperidine-4-carboxylic acid is not fully understood, but it is believed to work by enhancing the activity of nicotinamide phosphoribosyltransferase (NAMPT), an enzyme that plays a key role in energy metabolism and cell survival. This compound has also been shown to activate the Wnt signaling pathway, which is involved in cell proliferation and differentiation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of nicotinamide adenine dinucleotide (NAD+), a molecule that is important for energy metabolism and cell survival. This compound has also been shown to increase the number of new neurons in the hippocampus, a region of the brain that is important for learning and memory.

Advantages and Limitations for Lab Experiments

One advantage of 4-(1H-pyrazol-1-yl)-1-(1H-pyrrol-2-ylcarbonyl)piperidine-4-carboxylic acid is that it has been shown to be effective in various animal models of neurodegeneration. It is also a relatively small molecule, which makes it easier to synthesize and study compared to larger molecules such as proteins. One limitation of this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in clinical settings.

Future Directions

There are several future directions for research on 4-(1H-pyrazol-1-yl)-1-(1H-pyrrol-2-ylcarbonyl)piperidine-4-carboxylic acid. One area of interest is the development of more potent and selective analogs of this compound that can be used in clinical settings. Another area of interest is the development of new drug delivery methods to improve the bioavailability and efficacy of this compound. Finally, there is a need for further studies to better understand the mechanism of action of this compound and its potential use in treating neurodegenerative diseases.

Synthesis Methods

4-(1H-pyrazol-1-yl)-1-(1H-pyrrol-2-ylcarbonyl)piperidine-4-carboxylic acid can be synthesized through a multistep process starting from commercially available starting materials. The synthesis involves the use of various reagents and catalysts to form the final product. The process has been optimized over the years to increase yields and purity.

Scientific Research Applications

4-(1H-pyrazol-1-yl)-1-(1H-pyrrol-2-ylcarbonyl)piperidine-4-carboxylic acid has been extensively studied for its neuroprotective effects in various animal models. It has been shown to promote the survival of neurons and increase neurogenesis in the hippocampus. This compound has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.